Cas no 328-99-4 (Benzoyl fluoride,3-(trifluoromethyl)-)

Benzoyl fluoride, 3-(trifluoromethyl)- is a fluorinated aromatic compound characterized by the presence of both a benzoyl fluoride group and a trifluoromethyl substituent at the meta position. This structure imparts unique reactivity and stability, making it valuable in organic synthesis, particularly in the preparation of fluorinated intermediates. The electron-withdrawing effects of the trifluoromethyl group enhance its utility in nucleophilic substitution and cross-coupling reactions. Its high purity and well-defined chemical properties ensure consistent performance in pharmaceutical and agrochemical applications. The compound’s stability under various reaction conditions further underscores its suitability for advanced synthetic methodologies.
Benzoyl fluoride,3-(trifluoromethyl)- structure
328-99-4 structure
Product Name:Benzoyl fluoride,3-(trifluoromethyl)-
CAS No:328-99-4
MF:C8H4F4O
MW:192.110376358032
MDL:MFCD00018047
CID:307015
PubChem ID:67606
Update Time:2025-06-07

Benzoyl fluoride,3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl fluoride,3-(trifluoromethyl)-
    • 3-(TRIFLUOROMETHYL)BENZOYL FLUORIDE
    • M-TRIFLUOROMETHYLBENZOYL FLUORIDE
    • 3-trifluoromethylbenzoyl fluoride
    • FT-0613935
    • Benzoyl fluoride, 3-(trifluoromethyl)-
    • m-Toluoyl fluoride,.alpha.,.alpha.-trifluoro-
    • NSC 93822
    • A821505
    • EINECS 206-340-8
    • 328-99-4
    • MFCD00018047
    • m-(Trifluoromethyl)benzoyl fluoride
    • 3-Trifluoromethyl-benzoyl fluoride
    • UNII-ZFQ5U94P9E
    • DTXSID1059816
    • EC 206-340-8
    • NSC-93822
    • ZFQ5U94P9E
    • m-Toluoyl fluoride, .alpha.,.alpha.,.alpha.-trifluoro-
    • NS00003884
    • 3-(Trifluoromethyl)-benzoic acid fluoride
    • NSC93822
    • SCHEMBL4854791
    • Q27295437
    • AKOS006228589
    • m-Toluoyl fluoride, alpha,alpha,alpha-trifluoro-
    • (2E)-2-[(2,4-dinitrophenyl)hydrazono]acetic acid
    • DTXCID2038578
    • DB-021773
    • m-Toluoyl fluoride, alpha,alpha,alpha-trifluoro-(8CI)
    • MDL： MFCD00018047
    • Inchi： 1S/C8H4F4O/c9-7(13)5-2-1-3-6(4-5)8(10,11)12/h1-4H
    • InChI Key： LTHOSILCKUBBIS-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C(=O)F)C=1)(F)F

Computed Properties

  • Exact Mass: 192.02000
  • Monoisotopic Mass: 192.019828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.339
  • Boiling Point: 172.3°Cat760mmHg
  • Flash Point: 62.2°C
  • Refractive Index: 1.4341
  • PSA: 17.07000
  • LogP: 2.81510
  • Solubility: Not available

Benzoyl fluoride,3-(trifluoromethyl)- Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：3265
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • HazardClass：CORROSIVE
  • Risk Phrases：R34

Benzoyl fluoride,3-(trifluoromethyl)- Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzoyl fluoride,3-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M169602-1g
M-TRIFLUOROMETHYLBENZOYL FLUORIDE
 328-99-4
1g
 ￥1,191.00 2021-05-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
008748-5g
3-(Trifluoromethyl)benzoyl fluoride
 328-99-4 98%
5g
 4063CNY 2021-05-07
abcr
AB279772-5 g
3-(Trifluoromethyl)benzoyl fluoride, 95%; .
 328-99-4 95%
5g
 €88.50 2023-04-26
abcr
AB279772-25 g
3-(Trifluoromethyl)benzoyl fluoride, 95%; .
 328-99-4 95%
25g
 €344.50 2023-04-26
abcr
AB104313-1 g
3-(Trifluoromethyl)benzoyl fluoride, 97%; .
 328-99-4 97%
1g
 €66.50 2023-04-05
abcr
AB104313-5 g
3-(Trifluoromethyl)benzoyl fluoride, 97%; .
 328-99-4 97%
5g
 €129.50 2023-04-05
Apollo Scientific
PC1946-5g
3-(Trifluoromethyl)benzoyl fluoride
 328-99-4 98%
5g
 £105.00 2025-02-21
Apollo Scientific
PC1946-25g
3-(Trifluoromethyl)benzoyl fluoride
 328-99-4 98%
25g
 £395.00 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
008748-5g
3-(Trifluoromethyl)benzoyl fluoride
 328-99-4 98%
5g
 4063.0CNY 2021-07-13
abcr
AB279772-5g
3-(Trifluoromethyl)benzoyl fluoride, 95%; .
 328-99-4 95%
5g
 €88.50 2025-02-14

Benzoyl fluoride,3-(trifluoromethyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:328-99-4)Benzoyl fluoride,3-(trifluoromethyl)-
Order Number:A821505
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):204.0
Email:sales@amadischem.com

Benzoyl fluoride,3-(trifluoromethyl)- Related Literature

Related Categories

328-99-4 (Benzoyl fluoride,3-(trifluoromethyl)-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:328-99-4)Benzoyl fluoride,3-(trifluoromethyl)-
A821505
Purity:99%
Quantity:25g
Price ($):204.0
Email